N-(benzo[d][1,3]dioxol-5-yl)-2-(4-(((4-chlorobenzyl)oxy)methyl)piperidin-1-yl)acetamide oxalate

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[4-[(4-chlorophenyl)methoxymethyl]piperidin-1-yl]acetamide;oxalic acid
• InChI: InChI=1S/C22H25ClN2O4.C2H2O4/c23-18-3-1-16(2-4-18)13-27-14-17-7-9-25(10-8-17)12-22(26)24-19-5-6-20-21(11-19)29-15-28-20;3-1(4)2(5)6/h1-6,11,17H,7-10,12-15H2,(H,24,26);(H,3,4)(H,5,6)
• InChI Key: RFAPUEQRZIDORT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COCC2=CC=C(C=C2)Cl)CC(=O)NC3=CC4=C(C=C3)OCO4.C(=O)(C(=O)O)O
• Molecular Formula: C24H27ClN2O8
• Molecular Weight: 506.9 g/mol
• CAS No.: 1421531-01-2

Description

“N-(benzo[d][1,3]dioxol-5-yl)-2-(4-(((4-chlorobenzyl)oxy)methyl)piperidin-1-yl)acetamide oxalate” is a chemical compound. The benzo[d][1,3]dioxole moiety is a common structural feature in many natural products and pharmaceuticals.

Synthesis Analysis

The synthesis of compounds with a benzo[d][1,3]dioxole structure feature has been reported. The strategy was based upon the well-known Pd-catalyzed arylation to set the aporphine framework, and Noyori asymmetric hydrogenation followed by diastereoselective resolution to achieve excellent enantioselectivity.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include Pd-catalyzed arylation, Noyori asymmetric hydrogenation, and diastereoselective resolution.

Scientific Research Applications

New Salt and Solvate Applications

The invention of a new salt form, specifically for use in pharmaceutical compositions and therapeutic applications, highlights the versatility of similar compounds. This development indicates the potential of such compounds in medicinal chemistry, particularly in enhancing the efficacy and stability of pharmaceutical formulations (ジュリアン・ジョヴァンニーニ & ボー−イェラン・ヨセフソン, 2005).

Potential Pesticides

Research on N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, a structurally related compound, has revealed potential applications as pesticides. Characterization by X-ray powder diffraction has provided valuable data for further development in agricultural chemistry, showcasing the compound's versatility beyond medical applications (E. Olszewska, B. Tarasiuk & S. Pikus, 2011).

Antimicrobial Nano‐Materials

A study on the antimicrobial activities of N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives against pathogenic bacteria and Candida species unveils the compound's potential in creating antimicrobial materials. This research opens avenues for the development of new materials with inherent antimicrobial properties, which can be crucial in healthcare and material science (B. Mokhtari & K. Pourabdollah, 2013).

Neuropeptide Y5 Antagonists

The synthesis of new benzoxazinone derivatives as neuropeptide Y5 antagonists for the treatment of obesity has been explored, showcasing the compound's potential in addressing metabolic disorders. This study highlights the importance of structural modification in discovering new therapeutics for obesity, a major global health issue (A. Torrens et al., 2005).